Cas no 2648931-43-3 ((2S,3R)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid)

• Product Name: (2S,3R)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid
• CAS No: 2648931-43-3
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6441524
• PubChem ID: 165458290
• Update Time: 2025-10-22

(2S,3R)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid
• 2648931-43-3
• (2S,3R)-2-[3-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-hydroxybutanoic acid
• EN300-1529043

• Inchi： 1S/C26H30N2O6/c1-15(29)24(25(31)32)28-23(30)12-17(16-10-11-16)13-27-26(33)34-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,15-17,22,24,29H,10-14H2,1H3,(H,27,33)(H,28,30)(H,31,32)/t15-,17?,24+/m1/s1
• InChI Key： BNAVFPRICHZWFH-YAJXPCERSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CC1)N[C@H](C(=O)O)[C@@H](C)O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 125Ų

Additional information on (2S,3R)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid

Introduction to (2S,3R)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic Acid (CAS No. 2648931-43-3)

(2S,3R)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2648931-43-3, represents a sophisticated molecular structure designed for specific biological interactions and therapeutic applications. The intricate arrangement of its functional groups, including the cyclopropyl moiety, the fluorenylmethoxycarbonyl (Fmoc) group, and the amide and hydroxyl functionalities, makes it a promising candidate for further research and development in drug discovery.

The structural complexity of this compound is not merely an academic curiosity but a deliberate design choice aimed at optimizing its pharmacological properties. The presence of the cyclopropyl group, for instance, is known to enhance binding affinity and selectivity in many drug molecules. This feature is particularly valuable in the development of targeted therapies where precision is paramount. Additionally, the Fmoc group, commonly used in peptide synthesis, suggests potential applications in proteomics and protein engineering, although its role in this particular compound may extend beyond mere peptide modification.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists have been able to identify novel interactions between this compound and biological targets. These studies have hinted at its potential as an inhibitor of certain enzymes implicated in metabolic disorders and inflammatory diseases. The hydroxyl group at the 3-position further contributes to its versatility, allowing for various chemical modifications that could tailor its biological profile.

The synthesis of (2S,3R)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid presents significant challenges due to its chiral center and multiple functional groups. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound in scalable quantities. Techniques such as asymmetric catalysis and chiral resolution have been particularly effective in achieving high enantiomeric purity, which is crucial for therapeutic applications where stereochemistry plays a critical role.

In vitro studies have begun to uncover the mechanistic aspects of this compound's interaction with biological systems. Initial experiments suggest that it may exert its effects by modulating the activity of key signaling pathways involved in cell proliferation and differentiation. The fluorenylmethoxycarbonyl group, while primarily known for its role in protecting amino groups during peptide synthesis, may also contribute to the compound's stability and bioavailability when incorporated into larger biomolecules. This dual functionality makes it an intriguing candidate for drug development.

The potential therapeutic applications of (2S,3R)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid are broad and varied. Given its structural features, it could be explored as a treatment for neurological disorders where enzyme inhibition is a key strategy. Additionally, its ability to interact with multiple targets suggests that it might have applications in combinatorial therapy approaches. As research progresses, further optimization of its pharmacokinetic properties will be essential to translate these findings into clinical practice.

The role of computational modeling in understanding the behavior of such complex molecules cannot be overstated. Advanced simulation techniques allow researchers to visualize how this compound might interact with proteins and other biomolecules at an atomic level. These insights are invaluable for designing experiments and predicting outcomes before investing significant resources into wet lab work. The integration of computational biology with experimental chemistry has thus become a cornerstone of modern drug discovery.

As our understanding of disease mechanisms continues to evolve, so too does our capacity to develop targeted therapies like (2S,3R)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid. The ability to fine-tune molecular structures to achieve specific biological effects represents a significant step forward in personalized medicine. By combining cutting-edge synthetic chemistry with innovative computational methods, researchers are paving the way for new treatments that are more effective and better tolerated by patients.

In conclusion, (2S,3R)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid exemplifies the intersection of multiple disciplines within chemical biology and pharmaceutical science. Its complex structure offers unique opportunities for therapeutic intervention while presenting formidable challenges in synthesis and characterization. As ongoing research continues to unravel its potential applications and mechanisms of action, this compound stands as a testament to the power of interdisciplinary collaboration in advancing medical science.